Cas no 880256-11-1 (N-benzyl-3-iodoaniline)

• Product Name: N-benzyl-3-iodoaniline
• CAS No: 880256-11-1
• MF: C₁₃H₁₂IN
• MW: 309.145555496216
• CID: 4283167
• PubChem ID: 28879190
• Update Time: 2025-04-24

N-benzyl-3-iodoaniline Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(3-iodophenyl)-
• N-benzyl-3-iodoaniline
• 880256-11-1
• AKOS009066674
• SCHEMBL25522777
• CS-0304908
• EN300-162868
• 3-iodo-N-(benzyl)aniline

• Inchi： 1S/C13H12IN/c14-12-7-4-8-13(9-12)15-10-11-5-2-1-3-6-11/h1-9,15H,10H2
• InChI Key： PJIHBBXPQNLKGV-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=CC(I)=C2)=CC=CC=C1

Computed Properties

• Exact Mass: 309.001
• Monoisotopic Mass: 309.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12A^2